Conformational switch-mediated accelerated release of drug from cytosine-rich nucleic acid-capped magnetic nanovehicles†
Chemical Communications Pub Date: 2016-01-25 DOI: 10.1039/C6CC00578K
Abstract
A novel concept that the conformational switch of cytosine-rich DNA can accelerate the release of drug from DNA-capped nanovehicles is rationally devised. Our present strategy can greatly extend the potential usages of DNA molecules with specific sequences as conformational switch-controlled devices.
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